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Compound of Interest

Compound Name: 1-Dodecene

Cat. No.: B3054840

This guide provides essential safety and logistical information for the proper disposal of 1-
dodecene, tailored for researchers, scientists, and drug development professionals. Following
these procedures is critical for ensuring laboratory safety and environmental protection.

Immediate Safety and Hazard Information

1-Dodecene is a combustible liquid that can be fatal if swallowed and enters the airways.[1][2]
[3][4] It is also known to cause skin and eye irritation and is very toxic to aquatic life with long-
lasting effects.[1][3] Vapors have the potential to form explosive mixtures with air.[1][4]
Therefore, handling and disposal require strict adherence to safety protocols.

Required Personal Protective Equipment (PPE):
» Gloves: Chemical-resistant protective gloves.[5]
o Eye Protection: Safety glasses or face shield.[5]

o Clothing: Protective clothing to prevent skin exposure.[1]

Key Physical and Safety Data

For quick reference, the following table summarizes the key quantitative data for 1-dodecene.
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Property Value Citations
UN Number 3082 [3]
Transport Hazard Class 9 [3]
Packing Group 1] [3]

Flash Point 76 - 77 °C (Closed Cup) [11[4115]
Auto-ignition Temp. 225 °C [5]

Boiling Point 213-214°C [11[4115]
Melting Point -35°C [5]

Water Hazard Class WGK 3 (Highly hazardous to 2]

water)

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for managing spills and collecting waste 1-
dodecene for final disposal.

Step 1: Spill Management and Containment

In the event of a spill, immediate containment is crucial to prevent environmental contamination
and ensure personnel safety.

o Eliminate Ignition Sources: Immediately remove all sources of heat, sparks, and open flames
from the area.[1][4][6] Do not smoke.[1][7][8]

o Ensure Ventilation: Provide good ventilation to the process area to prevent the accumulation
of vapors.[5][7]

o Contain the Spill: Use dikes or non-combustible absorbent materials to prevent the spill from
spreading and entering sewers or streams.[7][8] Suitable absorbents include sand, earth,
diatomaceous earth, or vermiculite.[8][9]

o Collect Absorbed Material: Using clean, non-sparking tools, carefully sweep or shovel the
absorbed material into an appropriate container for disposal.[1][4][6][7]
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Step 2: Waste Collection and Storage

Proper collection and storage of 1-dodecene waste are critical preliminary steps for disposal.

o Use Appropriate Containers: Place waste 1-dodecene and any contaminated materials into
suitable, closed, and clearly labeled containers.[1][5][8][10]

o Store Securely: Store waste containers in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidants, halogens, and inorganic acids.[1][3][5][10]
The storage area should be locked to restrict access.[1][2][8][9]

e Grounding: When transferring waste, ensure the container and receiving equipment are
properly grounded and bonded to prevent static discharge.[7]

Step 3: Final Disposal

1-Dodecene must be disposed of as hazardous waste. Under no circumstances should it be
discharged into sewers or drains.[7][9]

e Engage a Licensed Contractor: Arrange for disposal through a licensed chemical destruction
plant or an approved waste disposal facility.[1][2][8][9]

o Follow Regulations: Ensure that disposal is conducted in strict accordance with all applicable
local, national, and regional regulations.[1][3][7] The material may be classified as a
hazardous waste under RCRA (40 CFR 261) or other regulations.[8][9]

o« Recommended Method: The preferred method of disposal is controlled incineration with flue
gas scrubbing.[1][7]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 1-dodecene.
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Caption: Workflow for the safe disposal of 1-Dodecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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